Cas no 69314-47-2 (3-Methyl-4-nitrobiphenyl)

• Product Name: 3-Methyl-4-nitrobiphenyl
• CAS No: 69314-47-2
• MF: C₁₃H₁₁NO₂
• MW: 213.231943368912
• CID: 510620
• PubChem ID: 50360
• Update Time: 2025-04-19

3-Methyl-4-nitrobiphenyl Chemical and Physical Properties

Names and Identifiers

• 1,1'-Biphenyl,3-methyl-4-nitro-
• 3-Methyl-4-nitrobiphenyl
• 3-Methyl-4-nitrobiph
• 3METHYL4NITROBIPHENYL
• <2H(G)>-3-Methyl-4-nitrobiphenyl
• <3H(G)>-3-Methyl-4-nitrobiphenyl
• 4-Nitro-3-methyl-biphenyl
• BIPHENYL,3-METHYL-4-NITRO
• FT-0672006
• AKOS030239797
• SCHEMBL7820406
• BIPHENYL, 3-METHYL-4-NITRO-
• DTXSID60219373
• CHEMBL167360
• J-019386
• 2-methyl-1-nitro-4-phenylbenzene
• 69314-47-2
• 3-05-00-01801 (Beilstein Handbook Reference)
• BRN 2050606

• Inchi： 1S/C13H11NO2/c1-10-9-12(7-8-13(10)14(15)16)11-5-3-2-4-6-11/h2-9H,1H3
• InChI Key： JQYNLODZQDADHW-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CC=C(C=C1C)C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 213.07900
• Monoisotopic Mass: 213.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.8A^2
• XLogP3: 3.7

Experimental Properties

• Density: 1.166
• Melting Point: 48-50°C
• Boiling Point: 339.3°C at 760 mmHg
• Flash Point: 155.2°C
• Refractive Index: 1.596
• PSA: 45.82000
• LogP: 4.09340

3-Methyl-4-nitrobiphenyl Security Information

• Storage Condition：Refrigerator